Cas no 2137451-13-7 (5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid)

• Product Name: 5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid
• CAS No: 2137451-13-7
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6432235
• PubChem ID: 165455275
• Update Time: 2025-05-26

5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-722184
• 2137451-13-7
• 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid
• 5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid

• Inchi： 1S/C13H23NO2/c1-9-2-4-10(5-3-9)11-6-7-12(13(15)16)14-8-11/h9-12,14H,2-8H2,1H3,(H,15,16)
• InChI Key： JOBVBNRHYYENKK-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN1)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid

5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid (CAS No. 2137451-13-7): An Overview of Its Structure, Synthesis, and Potential Applications

5-(4-Methylcyclohexyl)piperidine-2-carboxylic acid (CAS No. 2137451-13-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a piperidine ring fused to a carboxylic acid group, with a 4-methylcyclohexyl substituent attached to the piperidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structure of 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid is particularly noteworthy. The piperidine ring, a six-membered heterocyclic amine, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in various interactions with biological targets. The carboxylic acid group, on the other hand, provides the molecule with polarity and the potential to form salts, which can enhance its solubility and bioavailability. The 4-methylcyclohexyl substituent adds steric bulk and hydrophobicity, which can influence the compound's conformational flexibility and binding affinity to specific receptors.

The synthesis of 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid has been the subject of several recent studies. One common approach involves the reaction of 4-methylcyclohexanone with an appropriate amine to form the corresponding imine, followed by reduction to form the piperidine ring. Subsequent oxidation of the resulting secondary amine yields the carboxylic acid group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, making it more efficient and environmentally friendly.

In terms of biological activity, 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid has shown promising results in preliminary studies. It has been evaluated for its potential as a modulator of various receptors and enzymes involved in neurological disorders, inflammation, and cancer. For instance, studies have demonstrated that this compound can selectively bind to specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The ability to modulate these receptors could lead to new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

Moreover, 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid has been investigated for its anti-inflammatory properties. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that it may have therapeutic potential in managing inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). Further research is needed to elucidate the exact mechanisms by which this compound exerts its anti-inflammatory effects.

The pharmacokinetic properties of 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid are also an important area of study. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross biological membranes efficiently, while its carboxylic acid group enhances water solubility and renal clearance. These properties make it a promising candidate for oral administration in clinical settings.

In conclusion, 5-(4-methylcyclohexyl)piperidine-2-carboxylic acid (CAS No. 2137451-13-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and drug discovery. Its unique structure, efficient synthesis methods, promising biological activities, and favorable pharmacokinetic properties position it as a valuable tool for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.